3-Allyl-5-bromo-4-hydroxybenzaldehyde

• CAS RN: 478978-50-6
• Molecular Formula: C10H9BrO2
• Molecular Weight: 241.08 g/mol
• IUPAC Name: 3-bromo-4-hydroxy-5-prop-2-enylbenzaldehyde
• InChI: InChI=1S/C10H9BrO2/c1-2-3-8-4-7(6-12)5-9(11)10(8)13/h2,4-6,13H,1,3H2
• InChI Key: TXVRGESXWPGXLE-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=C(C(=CC(=C1)C=O)Br)O

Description

3-Allyl-5-bromo-4-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-4-(2-propenyloxy)benzaldehyde (20.0 g, 0.083 mol) was heated under reflux in 75 ml mesitylene (1,3,5-trimethylbenzene) for 20 hours. After cooling, 250 ml 2N sodium hydroxide were added to the reaction mixture. The aqueous phase was washed two times with diethyl ether. The aqueous phase was subsequently acidified with concentrated hydrochloric acid under ice cooling and then extracted with ethyl acetate. After drying and concentrating the organic phase, there remained an oil that crystallized on cooling.